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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

CAS No.: 1189455-63-7

Cat. No.: B15616646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 7-Hydroxyloxapine-d8, a

deuterated analog of the active metabolite of the antipsychotic drug loxapine. It is primarily

utilized as an internal standard in bioanalytical mass spectrometry-based assays for the precise

quantification of 7-hydroxyloxapine in biological matrices. This document details its chemical

and physical properties, provides insights into the metabolic pathway of its parent compound,

loxapine, and outlines a representative experimental protocol for its use in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) applications. Furthermore, this guide

includes key quantitative data presented in structured tables and visual diagrams of relevant

biochemical and experimental workflows to support researchers in the fields of pharmacology,

drug metabolism, and pharmacokinetics.

Introduction
7-Hydroxyloxapine-d8 is the deuterium-labeled form of 7-hydroxyloxapine, an active metabolite

of the dibenzoxazepine antipsychotic agent, loxapine.[1] Loxapine is used in the treatment of
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schizophrenia and its therapeutic and potential side effects are attributed to its complex

pharmacology, which involves antagonism of dopamine D2 and serotonin 5-HT2A receptors.[2]

[3] The parent drug undergoes extensive metabolism in the liver, primarily through

hydroxylation and N-demethylation, leading to the formation of several metabolites, including 7-

hydroxyloxapine and 8-hydroxyloxapine.[2]

Given that 7-hydroxyloxapine is a pharmacologically active metabolite, its accurate

quantification in biological samples is crucial for pharmacokinetic studies, therapeutic drug

monitoring, and toxicological assessments.[4] The use of a stable isotope-labeled internal

standard, such as 7-Hydroxyloxapine-d8, is the gold standard for quantitative analysis by LC-

MS/MS.[1] Its near-identical chemical and physical properties to the unlabeled analyte, but

distinct mass, allow for correction of variability during sample preparation and analysis, thereby

ensuring high accuracy and precision.[1]

Chemical and Physical Properties
The fundamental properties of 7-Hydroxyloxapine-d8 are summarized in the table below. These

data are essential for method development, particularly in mass spectrometry and

chromatography.

Property Value

IUPAC Name

2-chloro-11-(4-methylpiperazin-1-yl-

2,2,3,3,5,5,6,6-d8)dibenzo[b,f][5][6]oxazepin-7-

ol

Synonyms

2-Chloro-11-(4-methyl-1-piperazinyl)-dibenz[b,f]

[5][6]oxazepin-7-ol-D8; 2-Chloro-7-hydroxy-11-

(4-methyl-1-piperazinyl)dibenz[b,f][5]

[6]oxazepine-D8

Molecular Formula C₁₈H₁₀D₈ClN₃O₂

Molecular Weight 351.86 g/mol

Parent Drug Loxapine

Table 1: Physicochemical Properties of 7-Hydroxyloxapine-d8.[1][7]
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Loxapine Metabolism and the Role of 7-
Hydroxyloxapine
Loxapine is extensively metabolized in the liver by cytochrome P450 (CYP) enzymes. The

hydroxylation of loxapine to 7-hydroxyloxapine is primarily mediated by CYP3A4 and CYP2D6.

[2] This metabolic pathway is a key determinant of the overall pharmacological profile of

loxapine, as 7-hydroxyloxapine is an active metabolite that binds to D2 receptors with high

affinity.[2]
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Loxapine Metabolism Pathway
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7-Hydroxyloxapine
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Flavin-containing
monooxygenases
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Conceptual Synthesis Workflow

Starting Materials

Loxapine Synthesis

Hydroxylation

Deuteration

Purification & Characterization

7-Hydroxyloxapine-d8
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Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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